Cas no 1903200-11-2 (3-({1-(5-chlorothiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine)

• Product Name: 3-({1-(5-chlorothiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine
• CAS No: 1903200-11-2
• MF: C₁₂H₁₁ClN₂O₃S₂
• MW: 330.810339212418
• CID: 6258101
• PubChem ID: 92066571
• Update Time: 2025-05-22

3-({1-(5-chlorothiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 3-({1-(5-chlorothiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine
• 3-((1-((5-chlorothiophen-2-yl)sulfonyl)azetidin-3-yl)oxy)pyridine
• F6360-9585
• 3-({1-[(5-chlorothiophen-2-yl)sulfonyl]azetidin-3-yl}oxy)pyridine
• AKOS025331899
• 1903200-11-2
• 3-[1-(5-chlorothiophen-2-yl)sulfonylazetidin-3-yl]oxypyridine

• Inchi： 1S/C12H11ClN2O3S2/c13-11-3-4-12(19-11)20(16,17)15-7-10(8-15)18-9-2-1-5-14-6-9/h1-6,10H,7-8H2
• InChI Key： RCSWVTOPWXDMCI-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(S1)S(N1CC(C1)OC1C=NC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 329.9899623g/mol
• Monoisotopic Mass: 329.9899623g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 96.1Ų

Additional information on 3-({1-(5-chlorothiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine

3-({1-(5-Chlorothiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine: A Comprehensive Overview

In the realm of organic chemistry, the compound 3-({1-(5-chlorothiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine, identified by the CAS number 1903200-11-2, stands as a significant molecule with diverse applications and intriguing chemical properties. This compound, often referred to by its systematic name or CAS number, has garnered attention in both academic and industrial circles due to its unique structure and potential utility in various fields such as pharmacology, material science, and catalysis.

The molecular structure of 3-({1-(5-chlorothiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine is characterized by a pyridine ring substituted at the 3-position with a sulfonylazetidine moiety. The azetidine ring, a four-membered cyclic amine, is further substituted with a sulfonyl group attached to a 5-chlorothiophene ring. This combination of functional groups imparts the molecule with unique electronic and steric properties, making it a valuable substrate for further chemical transformations.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of 3-({1-(5-chlorothiophen-2-yl)sulfonylazetidin-3-yl}oxy)pyridine. Researchers have employed various strategies, including nucleophilic aromatic substitution and coupling reactions, to construct this complex molecule. The use of transition metal catalysts has significantly enhanced the yield and selectivity of these reactions, paving the way for large-scale production.

The compound's applications are vast and varied. In the pharmaceutical industry, 3-{1-(5-chlorothiophen-2-sulfonyl)azetidinyl}oxy pyridine has shown promise as a potential drug candidate due to its ability to modulate key biological targets. Preclinical studies have demonstrated its efficacy in inhibiting certain enzymes and receptors associated with diseases such as cancer and neurodegenerative disorders.

In addition to its therapeutic potential, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconducting materials or light-emitting diodes (LEDs). Researchers are actively exploring its ability to form self-assembled monolayers and its compatibility with various fabrication techniques.

The environmental impact of CAS 1903200-11-2 is another area of interest. Studies have been conducted to assess its biodegradability and toxicity profile. Initial findings suggest that the compound exhibits moderate biodegradability under aerobic conditions, though further research is needed to fully understand its environmental fate.

In conclusion, 3-{[1-(5-chlorothiophenyl)sulfonyl]azetidinyl}oxy pyridine, or CAS 1903200–11–2, is a versatile compound with significant potential across multiple disciplines. Its unique structure, efficient synthesis methods, and diverse applications position it as an important molecule in contemporary chemistry. As research continues to uncover its full potential, this compound is likely to play an increasingly prominent role in both academic and industrial settings.